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Compound Name: Carboxybutyl(triphenyl)phosphoni

um;bromide

Cat. No.: B142228
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Audience: Researchers, scientists, and drug development professionals.

Introduction: The Wittig reaction is a powerful and widely used method in organic synthesis for
the formation of carbon-carbon double bonds (alkenes) from carbonyl compounds (aldehydes
or ketones).[1][2][3] This reaction is particularly valuable for its high degree of regioselectivity in
placing the double bond. The key reagent is a phosphorus ylide, which is typically prepared in
situ from a phosphonium salt.[1][2] (4-Carboxybutyl)triphenylphosphonium bromide is a
common Wittig reagent used to introduce a five-carbon chain terminating in a carboxylic acid.
This functionality is a crucial structural motif in many biologically active molecules, most notably
in the synthesis of the a-side-chain of prostaglandins and their analogues, which are important
targets in drug development.[4][5][6]

Physicochemical Properties:
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Property Value

CAS Number 17814-85-6[7]

Molecular Formula C23H24BrO2P[8]

Molecular Weight 443.31 g/mol [7]

Appearance White to off-white powder[7][9]
Melting Point 204-207 °C (lit.)[7][10][11]

Soluble in water, alcohols, and polar organic

Solubilit
Y solvents[9]

Experimental Protocols & Methodologies

This section details the protocols for the synthesis of the phosphonium salt and its subsequent
use in the Wittig reaction, with a specific example relevant to prostaglandin synthesis.

Protocol 1: Synthesis of (4-
Carboxybutyl)triphenylphosphonium bromide

This protocol describes the synthesis of the Wittig salt from 5-bromovaleric acid.

Workflow for Phosphonium Salt Synthesis:

5-Bromovaleric Acid Reflux in Toluene Gl £ O EENEE Crystallization (4-Carboxybutyl)triphenylphosphonium
+ Triphenylphosphine (e.g., 48h) (e.g., from Benzene) bromide (Product)
Wittig Work-up:
Phosphonium Salt (ezddKil:tr—‘gu?:;Ze) Phosphorus Ylide Reaction acd éd;h{iiislitone 1. Quench (H20)
in Anhydrous THF = at0°C (Red-Orange Solution) el temp (15 t0 -5°C) (Several hours to overnight) 2. Acidify (HCI)

3. Extract (EtOAc)
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Wittig Reaction Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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